Cas no 919757-72-5 (4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one)

• Product Name: 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one
• CAS No: 919757-72-5
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 5495308
• Update Time: 2025-07-14

4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]-7-methylchromen-2-one
• 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one

• Inchi： 1S/C19H23NO3/c1-12-4-5-16-15(9-19(22)23-17(16)7-12)8-18(21)20-10-13(2)6-14(3)11-20/h4-5,7,9,13-14H,6,8,10-11H2,1-3H3
• InChI Key： CXOVAQFVKHWYEF-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(C)=C2)C(CC(N2CC(C)CC(C)C2)=O)=C1

Additional information on 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one

Introduction to 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one (CAS No. 919757-72-5)

4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one, with the CAS number 919757-72-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The molecular structure of 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one is characterized by a chromene core fused with a substituted piperidine ring. The presence of the methyl groups on the piperidine ring and the methyl substituent on the chromene core contributes to its overall stability and bioavailability. These structural elements also play a crucial role in modulating its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual action as an anti-inflammatory and antioxidant agent positions it as a valuable therapeutic option for multifactorial diseases.

The anticancer potential of 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one has also been explored in several preclinical studies. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-7-methyl-2H-chromen-2-one could be developed into a novel anticancer agent with broad-spectrum activity.

Beyond its direct therapeutic effects, 4-2-(3,5-dimethylpiperidin-1-yl)-2-oxyethy-l7-methyl--chromen--one has also shown promise as a lead compound for drug discovery. Its unique chemical structure provides a robust scaffold for further modification and optimization to enhance its pharmacological properties. For instance, researchers at the University of California have synthesized several derivatives of this compound by introducing different functional groups at various positions on the chromene core and piperidine ring. These derivatives have exhibited improved potency and selectivity against specific targets, opening up new avenues for drug development.

The safety profile of 4--(3--dimethy--lpipe--ridi--n--l)--oxye--thyl---mety---l----chrom---one is another important aspect that has been extensively studied. Preclinical toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. This favorable safety profile makes it an attractive candidate for clinical trials and eventual use in patient care.

In conclusion, 4--(3--dimethy--lpipe--ridi--n--l)--oxye--thyl---mety---l----chrom---one (CAS No. 919757--7)-5- is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its anti-inflammatory, antioxidant, and anticancer properties, positions it as a promising lead molecule for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for both academic researchers and pharmaceutical companies.